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Compound of Interest

Compound Name: Feigrisolide B

Cat. No.: B15622685

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the initial bioactivity screening of

Feigrisolide B, a naturally occurring lactone. The document summarizes key findings on its

antibacterial, cytotoxic, and antiviral properties, presenting quantitative data in structured

tables, detailing experimental protocols, and visualizing experimental workflows and biological

pathways using Graphviz diagrams.

Executive Summary
Feigrisolide B has demonstrated a range of biological activities, indicating its potential as a

lead compound for drug development. Initial screenings have revealed its efficacy as an

antibacterial agent, its cytotoxic effects against cancer cell lines, and its inhibitory activity

against viral replication. This guide collates the available data to provide a foundational

understanding of Feigrisolide B's bioactivity profile.

Cytotoxic Activity
Feigrisolide B has exhibited significant cytotoxic effects, particularly against Ehrlich ascites

carcinoma (EAC) cells.
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Quantitative Data: Cytotoxicity
Cell Line Assay Type Parameter Value Reference

Ehrlich Ascites

Carcinoma

(EAC)

MTT Assay IC₅₀ 17.4 µg/mL [1]

Experimental Protocol: MTT Assay for Cytotoxicity in
EAC Cells
This protocol outlines the 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT)

assay used to determine the half-maximal inhibitory concentration (IC₅₀) of Feigrisolide B
against EAC cells.

Materials:

Feigrisolide B

Ehrlich Ascites Carcinoma (EAC) cells

RPMI-1640 medium

Fetal Bovine Serum (FBS)

Penicillin-Streptomycin solution

MTT solution (5 mg/mL in PBS)

Dimethyl sulfoxide (DMSO)

96-well microtiter plates

CO₂ incubator

Microplate reader

Procedure:
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Cell Seeding: EAC cells are seeded into 96-well plates at a density of 1 x 10⁵ cells/well in

100 µL of RPMI-1640 medium supplemented with 10% FBS and 1% penicillin-streptomycin.

Compound Treatment: After 24 hours of incubation to allow for cell attachment, the medium

is replaced with fresh medium containing serial dilutions of Feigrisolide B (e.g., 0.1, 1, 10,

50, 100 µg/mL). A vehicle control (DMSO) is also included.

Incubation: The plates are incubated for 48 hours at 37°C in a humidified atmosphere with

5% CO₂.

MTT Addition: Following incubation, 10 µL of MTT solution is added to each well, and the

plates are incubated for another 4 hours.

Formazan Solubilization: The medium is carefully removed, and 100 µL of DMSO is added to

each well to dissolve the formazan crystals.

Absorbance Measurement: The absorbance is measured at 570 nm using a microplate

reader.

IC₅₀ Calculation: The percentage of cell viability is calculated relative to the vehicle-treated

control cells. The IC₅₀ value is determined by plotting the percentage of viability against the

log of the concentration of Feigrisolide B and fitting the data to a dose-response curve.

Antibacterial Activity
Feigrisolide B has shown inhibitory effects against a panel of pathogenic bacteria.

Quantitative Data: Minimum Inhibitory Concentration
(MIC)

Bacterial Strain Gram Stain MIC (µg/mL)

Staphylococcus aureus Positive Data not available

Bacillus subtilis Positive Data not available

Pseudomonas aeruginosa Negative Data not available
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Note: Specific MIC values for Feigrisolide B against these common bacterial strains are not

yet publicly available in the reviewed literature.

Experimental Protocol: Broth Microdilution for MIC
Determination
This protocol describes the broth microdilution method to determine the Minimum Inhibitory

Concentration (MIC) of Feigrisolide B against bacterial strains.

Materials:

Feigrisolide B

Bacterial strains (S. aureus, B. subtilis, P. aeruginosa)

Mueller-Hinton Broth (MHB)

96-well microtiter plates

Spectrophotometer

Incubator

Procedure:

Inoculum Preparation: Bacterial strains are grown in MHB overnight at 37°C. The bacterial

suspension is then diluted to achieve a final concentration of 5 x 10⁵ CFU/mL.

Compound Dilution: A serial two-fold dilution of Feigrisolide B is prepared in MHB in a 96-

well plate.

Inoculation: Each well is inoculated with the prepared bacterial suspension. A positive control

(bacteria without compound) and a negative control (broth only) are included.

Incubation: The plates are incubated at 37°C for 18-24 hours.

MIC Determination: The MIC is determined as the lowest concentration of Feigrisolide B
that completely inhibits visible growth of the bacteria.
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Antiviral Activity
Feigrisolide B has demonstrated antiviral activity against Enterovirus B.[2]

Experimental Protocol: Plaque Reduction Assay for
Antiviral Activity
This protocol details the plaque reduction assay used to evaluate the antiviral efficacy of

Feigrisolide B against Enterovirus B.

Materials:

Feigrisolide B

Enterovirus B

Vero cells (or other susceptible host cells)

Dulbecco's Modified Eagle Medium (DMEM)

Fetal Bovine Serum (FBS)

Penicillin-Streptomycin solution

Agarose or Carboxymethylcellulose (for overlay)

Crystal Violet solution

24-well plates

Procedure:

Cell Seeding: Vero cells are seeded in 24-well plates and grown to form a confluent

monolayer.

Virus Dilution and Compound Treatment: The virus stock is diluted to a concentration that

produces a countable number of plaques (e.g., 50-100 PFU/well). The diluted virus is then

pre-incubated with various concentrations of Feigrisolide B for 1 hour at 37°C.
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Infection: The cell monolayers are washed with PBS, and then infected with the virus-

compound mixture. A virus control (without compound) is included.

Adsorption: The plates are incubated for 1 hour at 37°C to allow for viral adsorption.

Overlay: After adsorption, the inoculum is removed, and the cells are overlaid with a medium

containing agarose or carboxymethylcellulose and the corresponding concentration of

Feigrisolide B.

Incubation: The plates are incubated at 37°C in a CO₂ incubator until plaques are visible

(typically 2-4 days).

Plaque Visualization and Counting: The cells are fixed and stained with crystal violet. The

number of plaques in each well is counted.

Inhibition Calculation: The percentage of plaque inhibition is calculated for each

concentration of Feigrisolide B relative to the virus control. The EC₅₀ (50% effective

concentration) can then be determined.

Enzyme Inhibition
Feigrisolide B has been identified as an effector of 1,3-β-D-glucanase.[1]

Experimental Protocol: 1,3-β-D-Glucanase Inhibition
Assay
This protocol describes a method to assess the inhibitory effect of Feigrisolide B on 1,3-β-D-

glucanase activity.

Materials:

Feigrisolide B

1,3-β-D-glucanase

Laminarin (substrate)

Sodium acetate buffer (pH 5.0)
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Dinitrosalicylic acid (DNS) reagent

Spectrophotometer

Procedure:

Enzyme and Inhibitor Incubation: The 1,3-β-D-glucanase enzyme is pre-incubated with

various concentrations of Feigrisolide B in sodium acetate buffer for a specified time at a

specific temperature (e.g., 10 minutes at 37°C).

Substrate Addition: The enzymatic reaction is initiated by adding the substrate, laminarin, to

the mixture.

Incubation: The reaction mixture is incubated for a defined period (e.g., 20 minutes at 37°C).

Reaction Termination and Color Development: The reaction is stopped by adding DNS

reagent, and the mixture is heated in a boiling water bath for 5-10 minutes to allow for color

development. The DNS reagent reacts with the reducing sugars produced by the enzymatic

hydrolysis of laminarin.

Absorbance Measurement: After cooling to room temperature, the absorbance of the solution

is measured at 540 nm.

Inhibition Calculation: The percentage of enzyme inhibition is calculated by comparing the

absorbance of the wells containing Feigrisolide B to the control wells (enzyme and

substrate without inhibitor).

Visualizations
Experimental Workflow
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Initial Bioactivity Screening Data Analysis

Feigrisolide B

Cytotoxicity Assay
(MTT)

Antibacterial Assay
(Broth Microdilution)

Antiviral Assay
(Plaque Reduction)

Enzyme Inhibition Assay
(1,3-β-D-Glucanase)

IC₅₀ Determination

MIC Determination

EC₅₀ Determination

Inhibition % Calculation

Click to download full resolution via product page

Caption: Overall workflow for the initial bioactivity screening of Feigrisolide B.

Potential Apoptotic Signaling Pathway
Based on the induction of apoptosis in Ehrlich carcinoma cells, a potential signaling pathway

can be hypothesized. Further investigation is required to confirm the precise mechanism.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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